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Compound of Interest

Compound Name: 5-chloro-3-iodo-1H-indazole

Cat. No.: B1370921 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the expected spectral data for the

heterocyclic compound 5-chloro-3-iodo-1H-indazole (CAS Number: 351456-45-6). While

complete, publicly available experimental spectra for this specific molecule are not readily

accessible, this document, authored from the perspective of a Senior Application Scientist,

offers a detailed prediction and interpretation of its Nuclear Magnetic Resonance (NMR),

Infrared (IR), and Mass Spectrometry (MS) data. These predictions are grounded in the

fundamental principles of spectroscopy and supported by data from closely related indazole

analogs found in the scientific literature.

The indazole core is a significant scaffold in medicinal chemistry, and a thorough understanding

of its spectroscopic properties is crucial for unambiguous structure elucidation and the

development of new chemical entities.[1] This guide is designed to be a practical resource for

researchers working with this and similar molecules.

Molecular Structure and Numbering
The foundational step in spectral analysis is a clear understanding of the molecule's structure

and the conventional numbering of its atoms.
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Sample Preparation

Data Acquisition (400 MHz Spectrometer)

Data Processing

Dissolve 5-10 mg of sample in 0.6 mL of deuterated solvent (e.g., DMSO-d6).

Add a small amount of TMS as an internal standard (0 ppm).

Transfer the solution to a clean, dry 5 mm NMR tube.

Insert the sample, lock, and shim the spectrometer.

Acquire ¹H NMR spectrum (e.g., 16 scans, 2s relaxation delay). Acquire ¹³C NMR spectrum (e.g., 1024 scans, proton-decoupled).

If needed, perform 2D NMR experiments (COSY, HSQC, HMBC).

Apply Fourier transform to the FID.

Phase the spectrum and reference to TMS.

Integrate the signals and analyze chemical shifts and coupling constants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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